![molecular formula C14H20ClN3O2 B2438596 1-(3-Chlorophenyl)-3-(2-(4-hydroxypiperidin-1-yl)ethyl)urea CAS No. 1796970-05-2](/img/structure/B2438596.png)
1-(3-Chlorophenyl)-3-(2-(4-hydroxypiperidin-1-yl)ethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-Chlorophenyl)-3-(2-(4-hydroxypiperidin-1-yl)ethyl)urea, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer. The compound has been shown to have a high degree of selectivity for specific kinases that are involved in cancer cell growth and proliferation.
Scientific Research Applications
GPR14/Urotensin-II Receptor Agonist
One significant application of derivatives related to 1-(3-Chlorophenyl)-3-(2-(4-hydroxypiperidin-1-yl)ethyl)urea is their role as nonpeptidic agonists of the GPR14/urotensin-II receptor. These compounds have been identified as highly selective and potent, with potential applications as pharmacological research tools and as drug leads. For instance, 3-(4-chlorophenyl)-3-(2-(dimethylamino)ethyl)isochroman-1-one hydrochloride (AC-7954, 1) was discovered as a nonpeptidic agonist of this receptor. It's worth noting that the urotensin-II receptor activity of this compound resides primarily in its (+)-1 enantiomer, highlighting its specificity and potential for further research and drug development in this area (Croston et al., 2002).
Corrosion Inhibition
Compounds structurally related to this compound have also been evaluated as corrosion inhibitors. 1,3,5-triazinyl urea derivatives, for instance, have shown substantial inhibition effects against mild steel corrosion in acidic environments. These inhibitors operate through adsorption on the steel surface, forming a protective layer and hindering further corrosion. The effectiveness of these inhibitors was confirmed through various methods such as weight loss, potentiodynamic polarization, and electrochemical impedance spectroscopy (Mistry et al., 2011).
Crystal Structural Analysis
Derivatives of this compound have been studied for their crystal structures, providing insights into their molecular configurations and interactions. For example, the adduct of (4-chlorophenyl)(4-hydroxypiperidin-1-yl)methanone–(4-chlorophenyl)(piperidin-1-yl)methanone exhibits interesting structural properties, with notable dihedral angles and intermolecular hydrogen bonding. Such analyses are crucial for understanding the compound's potential interactions in biological systems and material science applications (Revathi et al., 2015).
Electrooptic Material Properties
The electrooptic properties of certain derivatives, such as 3-(4-chlorophenyl)-1-(pyridin-3-yl) prop-2-en-1-one, have been thoroughly analyzed, revealing their potential for optoelectronic device fabrication. These materials display significant second and third-order nonlinear optical properties, with the potential for application in optoelectronic devices due to their high static and dynamic polarizability and superior harmonic generation values (Shkir et al., 2018).
properties
IUPAC Name |
1-(3-chlorophenyl)-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClN3O2/c15-11-2-1-3-12(10-11)17-14(20)16-6-9-18-7-4-13(19)5-8-18/h1-3,10,13,19H,4-9H2,(H2,16,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJYGCKGJNFDQKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)CCNC(=O)NC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.